Cas no 175965-83-0 (2-Fluoro-4-methoxypyridine)

2-Fluoro-4-methoxypyridine is a fluorinated pyridine derivative with a methoxy substituent at the 4-position. This compound is valued for its role as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients and fine chemicals. The fluorine atom enhances reactivity and metabolic stability, while the methoxy group contributes to electronic modulation, making it useful in cross-coupling reactions and heterocyclic functionalization. Its well-defined structure and high purity make it suitable for precise applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.

2-Fluoro-4-methoxypyridine structure

Product Name:2-Fluoro-4-methoxypyridine

CAS No:175965-83-0

MF:C₆H₆FNO

MW:127.116344928741

MDL:MFCD12828014

CID:66042

PubChem ID:21464361

Update Time:2025-06-07

2-Fluoro-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 2-Fluoro-4-methoxypyridine
- 2-fluoro-6-methoxy-3-pyridine
- PYRIDINE,2-FLUORO-4-METHOXY
- Pyridine, 2-fluoro-4-methoxy- (9CI)
- PYRIDINE, 2-FLUORO-4-METHOXY-
- 2-fluoro-4-methoxy-pyridine
- ILAHVONGWYINEB-UHFFFAOYSA-N
- STL555999
- BBL102200
- AB66367
- AB0042402
- Z0274
- A3907
- ST24022244
- BB 0262149
- 965F830
- FT-0682255
- MFCD12828014
- SY039029
- EN300-221309
- SCHEMBL7853359
- 175965-83-0
- AMY36532
- Pyridine,2-fluoro-4-methoxy-(9CI)
- DS-15402
- DTXSID20614289
- AKOS006334449
- CS-W006693
- DB-028417
- MDL： MFCD12828014
- Inchi： 1S/C6H6FNO/c1-9-5-2-3-8-6(7)4-5/h2-4H,1H3
- InChI Key： ILAHVONGWYINEB-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CN=1)OC

Computed Properties

Exact Mass: 127.04300
Monoisotopic Mass: 127.043341977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 89.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 22.1
XLogP3: 1.3

Experimental Properties

Density: 1.146
PSA: 22.12000
LogP: 1.22930

2-Fluoro-4-methoxypyridine Security Information

HazardClass：IRRITANT

2-Fluoro-4-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F597553-100mg	2-Fluoro-4-methoxypyridine	175965-83-0		100mg	$64.00	2023-05-18
TRC	F597553-250mg	2-Fluoro-4-methoxypyridine	175965-83-0		250mg	$81.00	2023-05-18
TRC	F597553-500mg	2-Fluoro-4-methoxypyridine	175965-83-0		500mg	$115.00	2023-05-18
TRC	F597553-1g	2-Fluoro-4-methoxypyridine	175965-83-0		1g	$ 130.00	2022-06-04
Chemenu	CM121007-5g	2-Fluoro-4-methoxypyridine	175965-83-0	97%	5g	$267	2021-08-06
Chemenu	CM121007-10g	2-Fluoro-4-methoxypyridine	175965-83-0	97%	10g	$427	2021-08-06
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